![molecular formula C20H19NO4 B5881081 N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide](/img/structure/B5881081.png)
N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N,N-dimethyl-2-[(7-methyl-2-oxo-4-phenyl-2H-chromen-5-yl)oxy]acetamide often involves multi-step chemical reactions, starting from basic aromatic or heterocyclic components. For example, the synthesis of related chromen-4-yl derivatives includes reactions such as acetylation, ethylation, and condensation, with specific conditions optimized for yield and purity (Gong Fenga, 2007).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been elucidated through techniques like X-ray crystallography and NMR spectroscopy. These analyses reveal the geometric configuration, bond lengths, and angles, contributing to the understanding of the compound's stereochemistry and reactivity (Budzisz Elż & Pastuszko Slawomir, 1999).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives are diverse and include cyclo-condensation, Schiff base formation, and reactions with amines and other nucleophiles. These reactions can lead to a wide variety of products with different biological activities and physicochemical properties (M. Čačić et al., 2009).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the behavior of this compound in different environments. These properties are influenced by the molecular structure and can affect the compound's applications in various fields (S. Kang, N. Cho, & S. Jang, 2011).
Chemical Properties Analysis
The chemical properties, including reactivity with various chemical agents, stability under different conditions, and pKa values, are fundamental for predicting the behavior of this compound in chemical syntheses and applications. Studies on related compounds provide insights into these properties, facilitating the development of new derivatives with tailored features for specific uses (M. Duran & M. Canbaz, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on coumarin derivatives are vast, given their wide range of biological and pharmaceutical properties . Future research could focus on synthesizing new coumarin derivatives, investigating their biological properties, and exploring their potential applications in medicine .
properties
IUPAC Name |
N,N-dimethyl-2-(7-methyl-2-oxo-4-phenylchromen-5-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-13-9-16(24-12-18(22)21(2)3)20-15(14-7-5-4-6-8-14)11-19(23)25-17(20)10-13/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZYFFVJAIGPGIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OCC(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.